Accurate and timely monitoring of flooded crop areas is crucial for disaster rescue and loss assessment. However, most flooded crop monitoring methods based on synthetic aperture radar (SAR) imagery were developed for rice, which is probably inappropriate for crops with complex canopy structures that strongly attenuate SAR signals. Additionally, these methods often rely on empirical thresholds and region-specific reference samples, limiting their reliability and applicability on a larger spatial scale. To address these issues, we developed a novel flooded crop mapping approach at a regional scale using Sentinel-1 time-series data and an unsupervised Gaussian Mixture Model (GMM). Our approach leverages a Flood Separability Index (FSI) derived from the fitted probability density function of flooded and non-flooded crop areas in a GMM. This allows us to overcome the limitations of manual input selection in previous studies. The multi-temporal GMM was constructed using the time-series images with optimal polarization to estimate the flooded crop extents on a regional scale. We also investigated the scattering mechanisms of three typical crop disaster structures within an agricultural landscape area. Our results indicate that the proposed multi-temporal GMM is robust in crop planting areas with complex canopy structures. The performance of both single-temporal and multi-temporal GMMs surpasses that of baseline methods such as Otsu and K-means. Compared with VV polarization, VH polarization exhibits greater potential for accurately mapping flooded crops in complex agricultural regions. Our approach does not require labeled samples or many predefined parameters, making it fast and feasible for mapping flooded crops with complex canopy structures in large spatial areas.

Abstract not available

Non-photosynthetic vegetation (NPV) includes plant litter, senesced leaves, and crop residues. NPV plays an essential role in terrestrial ecosystem processes, and is an important indicator of drought severity, ecosystem disturbance, agricultural resilience, and wildfire danger. Current moderate spatial resolution multispectral satellite systems (e.g., Landsat and Sentinel-2) have only a single band in the 2000–2500 nm shortwave infrared “SWIR2” range where non-pigment biochemical constituents of NPV, including cellulose and lignin, have important spectral absorption features. Thus, these current systems have suboptimal capabilities for characterizing NPV cover. This research used simulated spectral mixtures accounting for variability among NPV and soils to evaluate globally-appropriate hyperspectral and multispectral indices for estimation of fractional NPV cover. The Continuum Interpolated NPV Depth Index (CINDI), a weighted ratio index measuring lignocellulose absorption near 2100 nm, was found to produce the lowest error in estimating NPV cover. CINDI was less sensitive to variability in soil spectra and green vegetation cover than competing indices. While CINDI was sensitive to the relative water content of soil and NPV, this sensitivity allowed for correcting error in estimated NPV cover as water content increased. CINDI bands were less capable than Dual Absorption NPV Index (DANI) bands for maintaining continuity with the heritage Landsat SWIR2 band, but combining multiple CINDI bands demonstrated adequate continuity. Three SWIR2 bands with band centers at 2038, 2108, and 2211 nm can provide superior capabilities for future moderate resolution multispectral/superspectral systems targeting NPV monitoring, including the next generation Landsat mission (Landsat Next). These bands and the associated CINDI index provide potential for global NPV monitoring using a constellation of future superspectral sensors and imaging spectrometers, with applications including improving soil management, preventing land degradation, evaluating impacts of drought, mapping ecosystem disturbance, and assessing wildfire danger.

In scenarios where sample collection is limited, studying few-shot learning algorithms such as prototypical networks (P-Net) is a keynote topic for supervised multiple tree species classification. In a previous study, we improved the P-Net by combining the feature enhancement algorithm based on the convolutional block attention module and several popular data augmentation methods in the computer vision domain, the classification accuracy can be significantly increased, and the degree of model overfitting can be reduced. However, there is a clear boundary between the data augmentations and the feature enhancement algorithm, which is manifested in that data augmentations are only used to enrich the diversity of the learned samples, but cannot directly affect the construction of the objective function, thus limiting the ability of data augmentations. In fact, in the supervised contrastive learning research, data augmentation methods are often used to generate positive samples of an anchor image to construct the objective function, i.e. supervised contrastive loss. The core idea for solving such a boundary problem is to use contrastive learning to make the anchor image close to its positive samples and the negative samples away from each other. Inspired by this, we introduced supervised contrastive learning in the P-Net, i.e., SCL-P-Net, which takes the discriminative feature representations as the constraints of the prototype clustering algorithm. In SCL-P-Net, data augmentation methods can not only extend the sample distribution, but also be used to construct the supervised contrastive loss directly. The study involves four airborne hyperspectral image datasets related to tree species classification, including the GFF-A and GFF-B datasets collected from Gaofeng Forest Farm in Nanning City, Guangxi Province, South China, the Xiongan dataset from Matiwan Village in Xiongan New Area, Hebei Province, North China, and the Tea Farm dataset from Fanglu Tea Farm in Changzhou City, Jiangsu Province, East China. The highest overall accuracy (OA) for the four datasets is 99.23% for GFF-A, 98.39% for GFF-B, 99.30% for Xiongan, and 99.54% for Tea Farm. It is concluded that the proposed SCL-P-Net classification framework can achieve multiple tree species classification with high-precision. Without changing the basic classification framework of P-Net, the introduction of supervised contrastive learning makes the combination of the data augmentations and the feature enhancement algorithm and plays a positive role in improving the distinguishability between samples.

Thermal infrared remotely sensed near-surface air temperature (Ta) can provide gridded temperature information at relatively high spatial and temporal resolutions, and such measurements are thus widely used as an essential environmental parameter in numerous fields. However, data gaps caused by clouds highly restrict the applicability of remotely sensed Ta. Only a few studies have explored the production of seamless remotely sensed Ta products, and all of them estimated Ta from the gap-filled land surface temperature (LST). This study first estimates the daily minimum, average and maximum Ta of clear-sky pixels from remote sensing data over the Yangtze River Delta (YRD) and the Ningxia Autonomous Region (NAR), China, during 2016–2020, and then applies five gap-filling methods, including spatial, temporal, spatiotemporal and two multisource fusion-based gap-filling methods, to fill the data gaps in the remotely sensed Ta data. The performances of these methods under different cloud, terrain and landscape conditions are also assessed. The validation results indicate that the Temporal Fourier analysis (TFA) method exhibits high accuracy, good robustness under various cloud and surface conditions, and good ability to describe spatial details of Ta of cloud-cover areas. It is the most suitable method to fill data gaps in remotely sensed Ta. This study provides a valuable reference for selecting appropriate methods to develop seamless remotely sensed Ta products.

Expansive soil is very destructive for light infrastructures, while the South-to-North Water Diversion Project (SNWDP), one of the most critical projects in China, has a considerable section constructed by it. The significant displacements by the expansive soil slope (ESS) lead to severe damage to the slope prevention in the SNWDP, possibly resulting in slope failure with no timely and appropriate preventive measures. In this study, taking the channel head of the middle route of the SNWDP (Henan, China) as a case, we employed synthetic aperture radar (SAR) data of 134 Sentinel-1 scenes spanning 2017–2021 to characterize the ground displacement on the ESS and, after that, retrieve the active zone depth (AZD) that is a significant parameter to determine the treatment depth. An elastoplastic deformation model under wetting and heating effects (EDWHE) is proposed to accurately interpret ESS's nonlinear deformation, considering the soil lags responding to wetting and heating. The results show that the excavated canal generally has positive LOS displacements, maximum to 18 mm/year, while the filled canal with negative, minimum to −25 mm/year. The InSAR results of our model show a significant improvement compared to traditional models and have a good agreement with GNSS observations. Besides, we find the movement pattern of the ESS sliding toward the slope toe, manifesting the potential risk of progressive landslide. Then, we derive the soil's elastic deformation by the EDWHE and observe that the elastic swelling and shrinkage become frequent and drastic in the monsoon season, which is the principal reason for the expansive soil geohazard. Moreover, we employ a time lag approach to retrieve the AZDs with high spatial resolution and clear distribution patterns. Our works provide a methodology to study ESS's behavior and give the possibility for detecting extensive expansive-soil geohazard and helping subsequent preventive measures.

Providing forest biomass estimates with desired accuracy and precision for small areas is a key challenge to incorporating forest carbon offsets into commodity trading programs. Enrolled forest carbon projects and verification entities typically rely on probabilistically sampled field data and design-based (DB) estimators to estimate carbon storage and characterize uncertainty. However, this methodology requires a large amount of field data to achieve sufficient precision and collection of these data can be prohibitively expensive. This has spurred interest in developing regional-scale maps of forest biomass that incorporate remote sensing data as an alternative to collecting expensive plot data. These maps are often generated using machine learning (ML) algorithms that combine remote sensing products and field measurements. While these maps can produce estimates across large geographic regions at fine spatial resolutions, the estimates are prone to bias and do not have associated uncertainty estimates. Here, we assess one such map developed by the National Aeronautics and Space Administration's Carbon Monitoring System. We consider model-assisted (MA) and geostatistical model-based (GMB) estimators to address map bias and uncertainty quantification. The MA and GMB estimators use a sample of field observations as the response, and the ML-produced map as an auxiliary variable to achieve statistically defensible predictions. We compare MA and GMB estimator performance to DB and direct (DR) estimators. This assessment considers both counties and a small areal extent experimental forest, all within Oregon USA. Results suggest the MA and GMB estimators perform similar to the DB estimator at the state level and in counties containing many field plots. But in counties with moderate to small field sample sizes, the GMB and MA estimators are more precise than the DB estimator. As within-county sample sizes get smaller, the GMB estimator tends to outperform MA. Results also show the DR estimator's state-level estimates are substantially larger than the DB, MA and GMB estimates, indicating that that the DR estimator may be biased. When assessing the GMB estimator for the experimental forest, we find the GMB estimator has sufficient precision for stand-level carbon accounting even when no field observations are available within the stand. Plot-level GMB uncertainty interval coverage probabilities were estimated and showed adequate coverage. This suggests that the GMB estimator is producing statistically rigorous uncertainty estimates.

Increasing concern over urban heat mitigation creates an emerging necessity to track the evolution of urban heat island intensity (UHII) to assess the effectiveness of existing plans in combating urban heat. However, complex human-environment interactions make it difficult to accurately isolate urban effects in UHII evolutions due to unstable non-urban references. This study provided the first test on the sensitivity of surface UHII (SUHII) trend estimate to seven methods of non-urban reference delineation across 281 Chinese cities. The corresponding seven non-urban references include administrative non-urban areas, administrative non-urban areas excluding extreme elevations, administrative low plant areas, suburb, outer suburb, outer suburbs progressively excluding unstable areas interfered by evident greening/desertification trends and the SUHI footprint of neighboring cities, respectively. Results revealed that the selection of different non-urban references significantly altered SUHII and the nature of observed surface thermal island (heat or cold) in 74% and 8% of cities, respectively. Besides, due to diverse and inconsistent land use and land cover changes across and nearby non-urban areas, the way of non-urban reference delineation also affected the amplitude and even direction of statistically significant SUHII trends in 41% and 21% of cities, respectively. Among the seven methods, the use of suburb which was collectively interfered by urban and non-urban changing factors, produced a large number of misestimated significant downtrends (2.7-4.5 times more cities than other methods) and was therefore in general not recommended. Administrative non-urban areas were not suitable to cities with evident greening/desertification trends, yet the applicability can be largely enhanced by removing areas with extreme elevations. Low plant areas were in general feasible, except for the cities with suburban low plants additionally warmed up by urban areas. Outer suburb was relatively the optimal, particularly the areas with all concerned interferences excluded. Overall, this study provided empirical evidence supporting the need to use stable non-urban references for reliable trend estimate of urban-induced SUHII variations. The results may benefit more accurate assessments of the causes, progress, and consequences of SUHI evolution, thereby minimizing the chances of policy failure in SUHI mitigation.

Accurate quantitative precipitation estimation (QPE) is essential for various applications, including land surface modeling, flood forecasting, drought monitoring and prediction. In situ precipitation datasets, remote sensing-based estimations, and reanalysis products have heterogeneous uncertainty. Numerous models have been developed to merge precipitation estimations from different sources to improve the accuracy of QPE. However, many of these attempts are mainly focused on spatial or temporal correlations between various remote sensing sources and/or gauge data separately, and thus, the developed model cannot fully capture the inherent spatiotemporal dependencies that could potentially improve the precipitation estimations. In this study, we developed a general framework that can simultaneously merge and downscale multiple user-defined precipitation products by using rain gauge observations as target values. A novel deep learning-based convolutional neural network architecture, namely, the precipitation data fusion network (PDFN), that combines multiple layers of 3D-CNN and ConvLSTM was developed to fully exploit the spatial and temporal patterns of precipitation. This architecture benefits from techniques such as batch normalization, data augmentation schemes, and dropout layers to avoid overfitting and address skewed class proportions due to the highly imbalanced nature of the precipitation datasets. The results showed that the fused daily product remarkably improved the mean square error (MSE) and Pearson correlation coefficient (PCC) by 35% and 16%, respectively, compared to the best-performing product.

As a critical source of food and one of the most economically significant crops in the world, soybean plays an important role in achieving food security. Large area accurate mapping of soybean has long been a vital, but challenging issue in remote sensing, relying heavily on large-volume and representative training samples, whose collection is time-consuming and inefficient, especially for large areas (e.g., national scale). Thus, methods are needed that can map soybean automatically and accurately from single-date remotely sensed imagery. In this research, a novel Greenness and Water Content Composite Index (GWCCI) was proposed to map soybean from just a single Sentinel-2 multispectral image in an end-to-end manner without employing training samples. By capitalizing on the product of the NDVI (related to greenness) and the short-wave infrared (SWIR) band (related to canopy water content), the GWCCI provides the required information with which to discriminate between soybean and other land cover types. The effectiveness of the proposed GWCCI was investigated in seven typical soybean planting regions within four major soybean-producing countries across the world (i.e., China, the United States, Brazil and Argentina), with diverse climates, cropping systems and agricultural landscapes. In the experiments, an optimal threshold of 0.17 was estimated and adopted by the GWCCI in the first study site (S1) in 2021, and then generalised to the other study sites over multiple years for soybean mapping. The GWCCI method achieved a consistently higher accuracy in 2021 compared to two conventional comparative classifiers (support vector machine (SVM) and random forest (RF)), with an average overall accuracy (OA) of 88.30% and a Kappa coefficient (k) of 0.77; significantly greater than those of RF (OA: 80.92%, k: 0.62) and SVM (OA: 80.29%, k: 0.60). Furthermore, the OA of the extended years was highly consistent with that of 2021 for study sites S2 to S7, demonstrating the great generalisation capability and robustness of the proposed approach over multiple years. The proposed GWCCI method is straightforward, reliable and robust, and represents an important step forward for mapping soybean, one of the most significant crops grown globally.